1-(4-Chlorophenyl)-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea

Specification

• CAS No.: 53532-44-8
• Molecular Formula: C11H11ClN4OS
• Molecular Weight: 282.75 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea
• Standard InChI: InChI=1S/C11H11ClN4OS/c1-2-9-15-16-11(18-9)14-10(17)13-8-5-3-7(12)4-6-8/h3-6H,2H2,1H3,(H2,13,14,16,17)
• Standard InChI Key: WZAGORKCQNEQAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)NC2=CC=C(C=C2)Cl

Introduction

1-(4-Chlorophenyl)-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea is a synthetic organic compound with a molecular formula of C11H11ClN4OS and a molar mass of 282.75 g/mol. This compound combines a urea backbone with a 4-chlorophenyl group and a 5-ethyl-1,3,4-thiadiazol-2-yl moiety, making it a complex molecule with potential applications in pharmaceutical chemistry.

Synthesis and Preparation

While specific synthesis details for 1-(4-Chlorophenyl)-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea are not readily available, compounds with similar structures often involve reactions between appropriate isocyanates or amines with thiadiazole derivatives. For instance, thiadiazole derivatives can be synthesized through condensation reactions involving hydrazine derivatives and carbon disulfide.

Potential Applications

Although specific applications of 1-(4-Chlorophenyl)-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea are not well-documented, compounds with similar structures have shown potential in various fields:

• Pharmaceuticals: Thiadiazole and urea derivatives are known for their biological activities, including antimicrobial, anticancer, and enzyme inhibitory effects.

• Agriculture: Some thiadiazole compounds are used as pesticides or plant growth regulators.

Safety and Handling

Given the chemical nature of 1-(4-Chlorophenyl)-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea, it is essential to handle it with caution. Safety data sheets (SDS) typically provide detailed information on handling, storage, and potential hazards associated with such compounds.